molecular formula C18H23FN2O B8604258 2-Fluoro-4-(5-octylpyrimidin-2(1H)-ylidene)cyclohexa-2,5-dien-1-one CAS No. 106808-99-5

2-Fluoro-4-(5-octylpyrimidin-2(1H)-ylidene)cyclohexa-2,5-dien-1-one

Cat. No.: B8604258
CAS No.: 106808-99-5
M. Wt: 302.4 g/mol
InChI Key: UTTCDWXKFAHGJA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Fluoro-4-(5-octylpyrimidin-2(1H)-ylidene)cyclohexa-2,5-dien-1-one is a useful research compound. Its molecular formula is C18H23FN2O and its molecular weight is 302.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

106808-99-5

Molecular Formula

C18H23FN2O

Molecular Weight

302.4 g/mol

IUPAC Name

2-fluoro-4-(5-octylpyrimidin-2-yl)phenol

InChI

InChI=1S/C18H23FN2O/c1-2-3-4-5-6-7-8-14-12-20-18(21-13-14)15-9-10-17(22)16(19)11-15/h9-13,22H,2-8H2,1H3

InChI Key

UTTCDWXKFAHGJA-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCC1=CN=C(N=C1)C2=CC(=C(C=C2)O)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

This 2-(p-methoxy-m-fluorophenyl)-5-octylpyrimidine (50 g) was heated for substitution together with glacial acetic acid (500 ml) and hydrobromic acid (47%) (170 g) for 72 hours, followed by distilling off acetic acid and hydrobromic acid under reduced pressure, adding aqueous NaOH and toluene, extracting the objective substance into the toluene layer and then distilling off toluene to obtain 2-(p-hydroxy-m-fluorophenyl)-5-octylpyrimidine ((i); Y=F, m=8) (48.5 g). This product was used in the next stage without its purification.
Name
2-(p-methoxy-m-fluorophenyl)-5-octylpyrimidine
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
170 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One

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